Cas no 52744-22-6 (4-Demethyl Daunomycinone)

• Product Name: 4-Demethyl Daunomycinone
• CAS No: 52744-22-6
• MF: C₂₀H₁₆O₈
• MW: 384.336246490479
• CID: 371083
• PubChem ID: 171197
• Update Time: 2025-04-19

4-Demethyl Daunomycinone Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,8-acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-, (8S,10S)-
• 4-Demethyl Daunomycinone
• carminomycinone
• (+)-4-demethyldaunomycinone
• (8S,10S)-8-Acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-5,12-naphthacenedione
• 4-DeMethoxy-4-hydroxydaunoMycinone
• 4-demethyl-daunomicinone
• 4-O-DeMethyldaunoMycinone
• cis-9-acetyl-4-hydroxy-7,8,9,10-tetrahydro-6,7,9,11-tetrahydroxy-5,12-naphthacenedione
• SCHEMBL13376463
• 52744-22-6
• XYDJGVROLWFENK-YBTHPKLGSA-N
• CCRIS 7634
• 5,12-Naphthacenedione, 8-acetyl-7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-, (8S-cis)-
• (+)-Carminomycinone
• DTXSID90967193
• 8-Acetyl-1,6,8,10,11-pentahydroxy-7,8,9,10-tetrahydrotetracene-5,12-dione
• (7S,9S)-9-acetyl-4,6,7,9,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione

• Inchi： 1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1
• InChI Key： XYDJGVROLWFENK-YBTHPKLGSA-N
• SMILES： O[C@@]1(C(C)=O)CC2C(=C3C(C4C=CC=C(C=4C(C3=C(C=2[C@H](C1)O)O)=O)O)=O)O

Computed Properties

• Exact Mass: 384.08500
• Monoisotopic Mass: 384.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.709
• Boiling Point: 656.1°C at 760 mmHg
• Flash Point: 364.6°C
• Refractive Index: 1.769
• PSA: 152.36000
• LogP: 0.87850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones